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Compound of Interest

Compound Name: m-PEG13-acid

Cat. No.: B3022446

For researchers, scientists, and professionals in drug development, the safe handling of
specialized reagents like m-PEG13-acid is paramount. This document provides immediate,
essential safety protocols, operational plans, and disposal guidelines to ensure laboratory
safety and procedural integrity.

Chemical Identifier:

Name: m-PEG13-acid

CAS Number: 1239588-11-4[1]

Molecular Formula: C28H56015[1]

Molecular Weight: 632.74 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG13-acid is not readily available, an SDS
for the structurally related compound DMPE-PEG-COOH indicates that it is not classified as a
hazardous substance or mixture. However, as a matter of best practice in a laboratory setting,
and because the toxicological properties of m-PEG13-acid have not been thoroughly
investigated, appropriate personal protective equipment should be worn at all times.[2]
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Recommended Personal Protective Equipment:

PPE Category Item Specification

Nitrile or neoprene gloves are

recommended. Gloves should
Hand Protection Chemical-resistant gloves be inspected before use and

changed immediately upon

contamination.[3]

Must meet ANSI Z.87.1
) Safety glasses with side standards. A face shield should
Eye Protection ] )
shields or goggles be worn over safety glasses if

there is a risk of splashing.

A standard laboratory coat
should be worn, fully buttoned.
) For larger quantities or
Body Protection Laboratory coat ) ) ]
increased risk of splashing, a
chemical-resistant apron may

be necessary.

To be used if aerosols are
generated or if working in a
. i ) poorly ventilated area.
Respiratory Protection Not generally required ) ) )
Engineering controls like fume
hoods are the preferred

method of exposure control.

Operational Plan for Handling m-PEG13-acid

1. Engineering Controls:
o Work in a well-ventilated laboratory.

» Use of a chemical fume hood is recommended, especially when handling the substance in
powder form or when reactions may produce vapors or aerosols.

2. Procedural Steps for Handling:
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» Preparation: Before handling, ensure all necessary PPE is donned correctly. Have all
required equipment and reagents readily accessible in the work area.

» Weighing and Transfer: m-PEG13-acid can be a colorless oil or a white solid. Handle with
care to avoid generating dust if in solid form. Use a spatula or other appropriate tool for
transfer.

e Dissolving: m-PEG13-acid is soluble in DCM, THF, DMF, and DMSO. When preparing
solutions, add the solid to the solvent slowly while stirring to avoid splashing.

o Reaction: The terminal carboxylic acid of m-PEG13-acid can be reacted with primary amine
groups using activators like EDC or DCC to form a stable amide bond. These reactions
should be carried out under controlled conditions.

o Post-Handling: After handling, decontaminate the work area and any equipment used. Wash
hands thoroughly with soap and water.

3. First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

e Unused Reagent: Collect in a designated, labeled, and sealed container for chemical waste.
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o Contaminated Materials: Any materials that have come into contact with m-PEG13-acid,
such as gloves, paper towels, and pipette tips, should be considered chemical waste and
disposed of in a designated solid waste container.

e Solutions: Aqueous solutions containing m-PEG13-acid may need to be neutralized before
disposal. The pH should be adjusted to a neutral range (typically 6-8) before being collected
in a designated aqueous waste container. Do not flush chemical waste down the sewer.
Highly reactive substances must be deactivated prior to disposal.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of m-PEG13-acid, from
preparation to disposal.
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Workflow for Safe Handling of m-PEG13-acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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